Cas no 2105301-09-3 (methyl 3-amino-2-(1-benzofuran-5-yl)propanoate)

• Product Name: methyl 3-amino-2-(1-benzofuran-5-yl)propanoate
• CAS No: 2105301-09-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5991319
• PubChem ID: 165609217
• Update Time: 2025-08-03

methyl 3-amino-2-(1-benzofuran-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1-benzofuran-5-yl)propanoate
• 2105301-09-3
• EN300-1741003

• Inchi： 1S/C12H13NO3/c1-15-12(14)10(7-13)8-2-3-11-9(6-8)4-5-16-11/h2-6,10H,7,13H2,1H3
• InChI Key： HOIHCBYSVHHMIV-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 3-amino-2-(1-benzofuran-5-yl)propanoate

Methyl 3-amino-2-(1-benzofuran-5-yl)propanoate (CAS No. 2105301-09-3): A Comprehensive Overview

Methyl 3-amino-2-(1-benzofuran-5-yl)propanoate (CAS No. 2105301-09-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This ester derivative, featuring a benzofuran moiety, is widely recognized for its potential applications in drug discovery and development. The compound's unique structural attributes, including the 3-amino-2-(1-benzofuran-5-yl)propanoate backbone, make it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in methyl 3-amino-2-(1-benzofuran-5-yl)propanoate is driven by its relevance in addressing contemporary challenges in healthcare, such as the search for novel therapeutic agents. Researchers are particularly intrigued by its potential role in targeting neurological disorders and inflammatory conditions, which are among the most searched topics in medical and chemical databases. The compound's benzofuran core is known to interact with various biological pathways, making it a promising candidate for further investigation.

From a chemical perspective, methyl 3-amino-2-(1-benzofuran-5-yl)propanoate exhibits notable stability and solubility properties, which are critical for its handling and application in laboratory settings. Its CAS No. 2105301-09-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's synthesis typically involves multi-step organic reactions, with a focus on achieving high purity and yield to meet the stringent requirements of pharmaceutical-grade materials.

In the context of current trends, the demand for benzofuran-based compounds like methyl 3-amino-2-(1-benzofuran-5-yl)propanoate has surged due to their versatility in drug design. Online searches frequently highlight queries such as "benzofuran derivatives in medicine" and "applications of amino acid esters in pharmaceuticals," reflecting the compound's alignment with industry interests. Its potential to serve as a building block for neurologically active and anti-inflammatory agents further underscores its importance.

The market for methyl 3-amino-2-(1-benzofuran-5-yl)propanoate is expected to grow as research into its pharmacological properties advances. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. Its CAS No. 2105301-09-3 is often cited in procurement databases, emphasizing its commercial relevance.

Quality control and regulatory compliance are paramount when working with methyl 3-amino-2-(1-benzofuran-5-yl)propanoate. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These measures ensure that the compound meets the standards required for preclinical and clinical studies, addressing common concerns raised in search queries about "quality assessment of pharmaceutical intermediates."

Looking ahead, the exploration of methyl 3-amino-2-(1-benzofuran-5-yl)propanoate is poised to expand into new therapeutic areas. Its compatibility with modern drug delivery systems and potential for structural modifications make it a focal point for innovation. As the scientific community continues to uncover its full potential, this compound is likely to remain a subject of intense research and discussion in the years to come.